Cas no 1804469-77-9 (Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate
• CAS No: 1804469-77-9
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4883628
• Update Time: 2025-05-19

Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)5-6-4-7(17-2)15-11(14)9(6)10(12)13/h4,10H,3,5H2,1-2H3
• InChI Key： HEWYKSVUPRQXOX-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC(=O)OCC)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate

Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate (CAS No. 1804469-77-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate, identified by its CAS number 1804469-77-9, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative is characterized by its unique structural features, including the presence of both fluoro and difluoromethyl substituents, which contribute to its distinct chemical properties and reactivity. The compound's molecular structure, featuring a pyridine core with ester functionality and methoxy group, positions it as a versatile intermediate in the synthesis of various biologically active molecules.

The relevance of Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate in modern drug development is underscored by its incorporation into numerous pharmacophores. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This attribute has been widely exploited in the design of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, where its structural motif contributes to selective inhibition of target enzymes.

In the context of medicinal chemistry, the methoxy and fluoro substituents on the pyridine ring further modulate the electronic properties and interactions of Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate. These functional groups are often strategically incorporated to improve solubility, bioavailability, and overall pharmacokinetic profiles of drug molecules. The ester moiety also provides a site for further chemical modification, enabling chemists to tailor the compound for specific applications. Such flexibility makes Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate a valuable building block in synthetic organic chemistry.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug discovery. Compounds containing these motifs often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For instance, studies have demonstrated that the introduction of fluorine atoms can lead to increased binding affinity and reduced susceptibility to metabolic degradation. Ethyl 3-(difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate exemplifies this trend, as it serves as a precursor for numerous high-value pharmaceutical intermediates.

difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate in drug design. Molecular modeling techniques allow researchers to predict how modifications to the pyridine core will affect the compound's biological activity. This predictive capability has accelerated the discovery process, enabling faster identification of lead compounds with optimal pharmacokinetic profiles. The integration of machine learning algorithms has further refined these predictions, making it possible to design more effective drug candidates with greater precision. difluoromethyl)-2-fluoro-6-methoxypyridine-4-acetate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include fluorination reactions, methoxylation, and esterification processes. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications. Advances in green chemistry have also influenced synthetic methodologies, promoting more sustainable approaches that minimize waste and hazardous byproducts. difluoromethyl)-2-< strong.fluoro strong > -6-methoxypyridine -4-acetate (CAS No. 1804469 -77 -9) is a pivotal intermediate in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents with enhanced pharmacological properties. The continued exploration of fluorinated pyridines in drug discovery underscores the compound's significance and potential for future medical applications.